Cas no 321718-12-1 (4-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide)

4-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide is a sulfonamide derivative characterized by its chloro-substituted benzene ring and pyrrolidinylpropyl side chain. This compound exhibits potential utility in medicinal chemistry and pharmacological research due to its structural features, which may influence receptor binding or enzymatic inhibition. The chloro group enhances electrophilic reactivity, while the pyrrolidinyl moiety contributes to solubility and conformational flexibility. Its benzenesulfonamide core is a common pharmacophore in drug design, suggesting applications in developing bioactive molecules. The compound's well-defined synthesis route and stability under standard conditions make it a viable intermediate for further chemical modifications. Analytical characterization confirms high purity, ensuring reliability for research applications.

4-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide structure

321718-12-1 structure

Product Name:4-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide

CAS No:321718-12-1

MF:C₁₃H₁₉ClN₂O₂S

MW:302.820161104202

MDL:MFCD02557035

CID:3155968

PubChem ID:8843127

Update Time:2025-05-28

4-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-N-(3-(pyrrolidin-1-yl)propyl)benzenesulfonamide
- Z133920372
- 4-chloro-N-[3-(pyrrolidin-1-yl)propyl]benzenesulfonamide
- MFCD02557035
- AKOS000374809
- 4-chloro-N-(3-pyrrolidin-1-ylpropyl)benzenesulfonamide
- CS-0327871
- 4-chloro-N-[3-(1-pyrrolidinyl)propyl] benzenesulfonamide
- CHEMBL4927513
- 4-chloro-N-[3-(1-pyrrolidinyl)propyl]benzenesulfonamide
- 321718-12-1
- DC-0735
- STL282169
- 4-chloro-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide
- 4-Chloro-N-[3-(1-pyrrolidinyl)propyl]-benzenesulfonamide
- 4-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide
- MDL： MFCD02557035
- Inchi： 1S/C13H19ClN2O2S/c14-12-4-6-13(7-5-12)19(17,18)15-8-3-11-16-9-1-2-10-16/h4-7,15H,1-3,8-11H2
- InChI Key： BXFBDKLJKXNQEX-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)S(NCCCN1CCCC1)(=O)=O

Computed Properties

Exact Mass: 302.0855767Da
Monoisotopic Mass: 302.0855767Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 57.8Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 52-54°
Boiling Point: 437.9±55.0 °C at 760 mmHg
Flash Point: 218.6±31.5 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide Pricemore >>

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